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Compound of Interest

Compound Name: Formetanate

Cat. No.: B1673542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Formetanate hydrochloride is a carbamate insecticide and acaricide known for its efficacy

against a range of agricultural pests.[1] Its mode of action involves the inhibition of the enzyme

acetylcholinesterase, which is critical for nerve function.[2][3] This technical guide provides an

in-depth analysis of the physical and chemical properties of Formetanate HCl, complete with

experimental methodologies and visual representations of its metabolic breakdown.

Core Physicochemical Data
The following tables summarize the key quantitative physical and chemical properties of

Formetanate hydrochloride, providing a comprehensive reference for laboratory and

development settings.

General and Physical Properties
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Property Value References

Molecular Formula C₁₁H₁₆ClN₃O₂ [1]

Molecular Weight 257.72 g/mol [4][5]

Appearance

White to yellowish crystalline

solid or powder with a faint

odor.

[5][6][7]

Melting Point
Decomposes in the range of

191.2 °C to 202 °C.
[7][8][9][10][11]

Density
Approximately 1.09 - 1.36

g/cm³
[9][10]

Vapor Pressure 1.6 x 10⁻⁶ Pa (at 25 °C) [9][10]

pKa 8.0 - 8.1 [8][9][10][12][13]

LogP (Octanol/Water Partition

Coefficient)
-0.0014 to <0.002 [8][13][14]

Solubility Data
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Solvent Solubility Temperature References

Water
82.2 g/100 mL /

822,000 mg/L
25 °C [9][10][12][15]

Methanol
28.3 g/100 mL /

283,000 mg/L
20 °C [8][13][14]

Dichloromethane
0.03 g/100 mL / 303

mg/L
20 °C [8][13][14]

Acetone 0.007 g/100 mL 20 °C [8]

Toluene
0.001 g/100 mL / 10

mg/L
20 °C [8][13][14]

Ethyl Acetate 0.0001 g/100 mL 20 °C [8]

n-Hexane
<0.00005 g/100 mL / 5

mg/L
20 °C [8][13][14]

DMSO Slightly soluble Not Specified [9][12]

Spectral Data
Spectral Type

Wavelength (λmax) and
Molar Absorptivity (ε)

pH

UV-Vis

208 nm (ε = 21400 L mol⁻¹

cm⁻¹), 251 nm (ε = 16400 L

mol⁻¹ cm⁻¹)

7

208 nm (ε = 21500 L mol⁻¹

cm⁻¹), 250 nm (ε = 16400 L

mol⁻¹ cm⁻¹)

1.2

238 nm (ε = 21800 L mol⁻¹

cm⁻¹), 265 nm (ε = 11000 L

mol⁻¹ cm⁻¹), 295 nm (ε = 6670

L mol⁻¹ cm⁻¹)

13.1
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Experimental Protocols
Detailed methodologies are crucial for the accurate determination and verification of

physicochemical properties. Below are summaries of experimental protocols used for the

analysis of Formetanate HCl.

Determination of Formetanate Hydrochloride Residues
by LC-MS/MS
This method is designed for the quantification of Formetanate HCl in agricultural products.[16]

[17]

Extraction: The sample is homogenized and Formetanate HCl is extracted using acetonitrile.

The stability of Formetanate HCl in acetonitrile makes it a suitable extraction solvent.[16][17]

Purification: The crude extract undergoes a cleanup procedure to remove interfering

substances. This is achieved using a combination of ethylenediamine-N-propyl silylation

silica gel and graphite carbon mini columns.[16][17]

Quantification: The purified sample solution is analyzed by Liquid Chromatography-Tandem

Mass Spectrometry (LC-MS/MS). Quantification is performed using an external solvent

calibration curve.[16][17] The limit of quantitation for this method has been reported to be

0.01 mg/kg.[16][17]

Analysis of Formetanate Hydrochloride by High-
Performance Liquid Chromatography (HPLC)
This method outlines the determination of Formetanate HCl in strawberries.

Instrumentation: A high-performance liquid chromatograph equipped with a UV detector set

at a wavelength of 254 nm, an injector with a 25-μL loop, a pump system, and an integrator

is used.[18]

Chromatographic Separation: Separation is achieved using a Lichrospher 100 RP-8 column

(5 μm, 250 × 4.6 mm).[18]
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Mobile Phase: The mobile phase consists of a mixture of basic buffer and acetonitrile (70:30)

at a flow rate of 1.0 mL/min at room temperature.[18]

Quantification: The concentration of Formetanate HCl is determined by comparing the peak

area of the sample to that of a standard of known concentration.[18]

Visualizing Molecular Interactions and Processes
Diagrams are essential tools for illustrating complex biological and chemical processes. The

following diagrams, generated using Graphviz (DOT language), depict the metabolic pathway

of Formetanate and a typical analytical workflow.
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Caption: Metabolic pathway of Formetanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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